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Compound of Interest

Compound Name: 1,3-Diphenylpropan-2-amine
CAS No.: 4275-43-8
Cat. No.: B1218670
Get Quote
. J
Synonyms:

-Benzylphenethylamine, Dibenzylcarbinylamine, 1,3-Diphenyl-2-aminopropane CAS Registry
Number: 4275-43-8 Molecular Formula: C

H

N Molecular Weight: 211.31 g/mol

Executive Summary

1,3-Diphenylpropan-2-amine is a symmetrical amine structurally characterized by a central
propyl amine core flanked by two benzyl groups. It represents the primary amine scaffold of the
analgesic-stimulant Lefetamine (N,N-dimethyl-1,3-diphenylpropan-2-amine). While often
encountered as a metabolic endpoint of Lefetamine, the primary amine possesses distinct
pharmacological properties, primarily functioning as a Central Nervous System (CNS) stimulant
with significantly reduced opioid activity compared to its N-alkylated derivatives.

This guide provides a rigorous technical analysis of the compound's synthesis via the Leuckart
reaction, its pharmacological profile relative to structural analogs, and its analytical
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characterization. It is designed for medicinal chemists and toxicologists requiring precise,
actionable data.

Chemical Synthesis: The Leuckart Pathway

The most robust and field-validated method for the synthesis of 1,3-diphenylpropan-2-amine
is the Leuckart Reaction, utilizing 1,3-diphenylpropan-2-one (dibenzyl ketone) as the precursor.
This route is preferred over catalytic hydrogenation of oximes due to the high stability of the
dibenzyl ketone substrate and the operational simplicity of the formate reduction.

Reaction Mechanism

The synthesis proceeds in two distinct phases:[1]

e Reductive Amination: The ketone reacts with ammonium formate to yield the N-formyl
intermediate (N-(1,3-diphenylpropan-2-yl)formamide). At high temperatures (160-180°C),
ammonium formate dissociates into ammonia and formic acid. Ammonia attacks the carbonyl
to form an imine, which is subsequently reduced by formic acid via hydride transfer.[2]

o Acid Hydrolysis: The N-formyl group is cleaved using concentrated hydrochloric acid to yield
the primary amine hydrochloride salt.

Visualization: Synthesis Workflow
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Figure 1: Step-wise synthesis of 1,3-diphenylpropan-2-amine via the Leuckart reaction.

Experimental Protocol

Safety Warning:This procedure generates ammonia gas and carbon monoxide. Perform
exclusively in a functioning fume hood.
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Phase A: Formation of the N-Formyl Intermediate

o Setup: Equip a 250 mL round-bottom flask with a Claisen adapter, a thermometer extending
into the reaction mixture, and a distillation condenser set for downward distillation.

o Reagents: Charge the flask with 1,3-diphenylpropan-2-one (21.0 g, 0.1 mol) and ammonium
formate (25.0 g, ~0.4 mol).

e Reaction:

o Heat the mixture using an oil bath. The mixture will melt and become homogeneous
around 120°C.

o Continue heating to 160-170°C. Water and ammonia will evolve; collect the distillate.

o Maintain this temperature for 3—4 hours. If the temperature drops or the reaction stalls,
add a small quantity of fresh ammonium formate (5 g) to replenish the reducing agent.

o Completion: The reaction is complete when the evolution of volatiles ceases and the
mixture darkens slightly to a viscous oil.

Phase B: Hydrolysis and Isolation

e Hydrolysis: Cool the reaction mixture to <100°C. Add 30 mL of concentrated HCI carefully
(exothermic).

» Reflux: Replace the distillation setup with a reflux condenser. Reflux the mixture vigorously
for 90 minutes. This converts the N-formyl amide into the amine hydrochloride.

o Work-up:

o Cool the solution to room temperature. The amine hydrochloride may precipitate; if not,
dilute with 50 mL water.

o Wash: Extract the acidic agueous layer with 2 x 30 mL dichloromethane (DCM) to remove
unreacted ketone and non-basic byproducts. Discard the organic (DCM) layer.

o Basification: Chill the aqueous layer in an ice bath. Slowly add 25% NaOH solution with
stirring until pH > 12. The free amine will separate as an oil or waxy solid.
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o Extraction: Extract the basic mixture with 3 x 40 mL DCM. Combine the organic extracts,
dry over anhydrous MgSO

, and evaporate the solvent under vacuum.

 Purification: The crude oil can be distilled under high vacuum (bp ~165°C at 2 mmHg) or
converted to the hydrochloride salt (recrystallized from isopropanol/ether) for
characterization.

Pharmacology & Mechanism of Action

1,3-Diphenylpropan-2-amine acts as a central scaffold linking the pharmacology of
amphetamines and opioids, though its activity profile is distinct from its N-substituted
derivatives.

Structure-Activity Relationship (SAR)

The molecule is an isomer of diphenylethylamine but contains an extra methylene spacer,
creating a flexible "dibenzyl" conformation.

o Stimulant Activity: Unlike Lefetamine, which possesses weak opioid activity, the primary
amine functions predominantly as a CNS stimulant. The absence of the N-methyl or N-
dimethyl groups reduces steric bulk, favoring interaction with monoamine transporters
(DAT/NET) over the mu-opioid receptor (MOR).

o Metabolic Role: It is the terminal metabolite of Lefetamine (bis-nor-lefetamine). In vivo
studies indicate that N-dealkylation of Lefetamine leads to this primary amine, which may
contribute to the "biphasic” effects (analgesia followed by stimulation) observed in
Lefetamine abuse.

Metabolic Pathway Visualization
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Figure 2: Metabolic degradation of Lefetamine yielding 1,3-diphenylpropan-2-amine as the
bis-nor metabolite.

Analytical Data & Characterization

For forensic and quality control verification, the following physicochemical data is established.

Physicochemical Properties table
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Property Value Notes

Boiling Point 330-332°C (760 mmHg) ~165°C at 2 mmHg

pKa 9.31 Basic, forms stable salts
LogP 3.35 Highly lipophilic; crosses BBB
Appearance Colorless oil / Waxy white solid Oxidizes slightly on air

exposure

Mass Spectrometry (GC-MS)

The electron ionization (EI) mass spectrum is distinct and dominated by cleavage alpha to the

amine.
o Base Peak: m/z 91 (Tropylium ion, C
H
) — Characteristic of benzyl moieties.
e Alpha Cleavage: m/z 120 (C
H
N
) — Loss of a benzyl group.

e Molecular lon: m/z 211 [M]

— Usually weak but visible.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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